Tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate
Overview
Description
Tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate is a chemical compound with the CAS Number: 1211112-27-4 . It has a molecular weight of 213.3 . The IUPAC name for this compound is tert-butyl (4-methyl-1,3-thiazol-2-yl)acetate . It is stored at room temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H15NO2S/c1-7-6-14-8 (11-7)5-9 (12)13-10 (2,3)4/h6H,5H2,1-4H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 213.3 . The IUPAC name for this compound is tert-butyl (4-methyl-1,3-thiazol-2-yl)acetate . The InChI code for this compound is 1S/C10H15NO2S/c1-7-6-14-8 (11-7)5-9 (12)13-10 (2,3)4/h6H,5H2,1-4H3 .Scientific Research Applications
1. Molecular Structure Analysis
The molecular and solid-state structures of compounds with structural similarities to Tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate, like methyl [2-(acridin-9-ylimino)-3-(tert-butylamino)-4-oxothiazolidin-5-ylidene]acetate, have been extensively studied. These studies, involving X-ray diffraction and NMR spectroscopy, reveal the intricate details of their molecular configuration and interactions, including hydrogen bonds and π–π interactions (Tomaščiková et al., 2008).
2. Synthetic Chemistry and Catalysis
Tert-butyl perbenzoate, a compound closely related to Tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate, is used as an alternative to benzoquinone in room-temperature Fujiwara-Moritani reactions. This showcases the compound's potential in facilitating organic transformations under mild conditions, thereby broadening the scope of synthetic chemistry (Liu & Hii, 2011).
3. Antitumor Activity
The synthesis and crystal structure determination of compounds similar to Tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate reveal their potential antitumor activities. For instance, 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine has been synthesized and found to exhibit significant antitumor activity against specific cell lines, indicating the medicinal potential of these compounds (叶姣 et al., 2015).
4. Enantioselective Synthesis
Chemoenzymatic methods have been used to synthesize enantiomers of compounds structurally related to Tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate, like 2-tert-Butyl-2-methyl-1,3-benzodioxole-4-carboxylic (TBMB) acid. This highlights the compound's relevance in enantioselective synthesis, which is crucial for developing pharmaceuticals and other biologically active compounds (Higashi et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
Based on its structural similarity to indole derivatives, it may interact with its targets in a similar manner, causing changes in the biological activities .
Biochemical Pathways
Indole derivatives, which share structural similarities, have been found to possess various biological activities, affecting a broad range of biochemical pathways .
Result of Action
Compounds with similar structures have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, and more .
Action Environment
Such factors can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2S/c1-7-6-14-8(11-7)5-9(12)13-10(2,3)4/h6H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MLQVUFYQYRTZBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)CC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate | |
CAS RN |
1211112-27-4 |
Source
|
| Record name | tert-butyl 2-(4-methyl-1,3-thiazol-2-yl)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{3-[3-(3-fluorophenyl)-1H-pyrazol-5-yl]propyl}(methyl)amine](/img/structure/B1371971.png)